N-(2,6-difluorobenzyl)-4-oxo-8-(p-tolyl)-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-[(2,6-difluorophenyl)methyl]-8-(4-methylphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C20H17F2N5O2/c1-12-5-7-13(8-6-12)26-9-10-27-19(29)17(24-25-20(26)27)18(28)23-11-14-15(21)3-2-4-16(14)22/h2-8H,9-11H2,1H3,(H,23,28)
• InChI Key: QVKRXOBCFWXHSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CCN3C2=NN=C(C3=O)C(=O)NCC4=C(C=CC=C4F)F
• Molecular Formula: C20H17F2N5O2
• Molecular Weight: 397.4 g/mol

Description

This compound is a derivative of imidazo[2,1-c][1,2,4]triazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Synthesis Analysis

The synthesis of similar triazole compounds has been achieved under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. This methodology allowed for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains an imidazo[2,1-c][1,2,4]triazine ring which is a fused ring structure containing two nitrogen atoms and four carbon atoms. It also has various substituents including a 2,6-difluorobenzyl group and a p-tolyl group.

Scientific Research Applications

Synthesis and Biological Applications

• Research has shown the synthesis and evaluation of derivatives similar to the compound for their antimicrobial activities. Novel compounds derived from related structural frameworks have been characterized and tested against various bacterial and fungal strains, showing moderate to good activities (Jadhav et al., 2017).
• Another study focused on the synthesis of novel heterocycles, including triazines and azolotriazines, from structurally similar precursors, highlighting their potential in creating new chemical entities with possible therapeutic applications (Sanad & Mekky, 2018).

Optical and Material Applications

• The synthesis of imidazole derivatives, closely related to the queried compound, has been reported, with studies focusing on their optical properties. These compounds exhibit medium to strong blue fluorescence, suggesting their potential use in materials science, particularly in optical applications (Chen et al., 2012).

Complexation and Structural Characterization

• Complexation properties of related compounds with lanthanides have been investigated, revealing insights into their coordination chemistry. Such studies are crucial for understanding the applications of these compounds in separation science and technology (Kobayashi et al., 2019).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which this compound is used. For example, some triazole derivatives have been found to have antimicrobial activity.